(4A'R,8'R,8a'S)-8'-(benzyloxy)-4',4a',8',8a'-tetrahydrospiro[cyclohexane-1,2'-pyrano[3,2-d][1,3]dioxine]

• Molecular Formula: C19H24O4
• Molecular Weight: 316.4 g/mol
• IUPAC Name: (4aR,8R,8aS)-8-phenylmethoxyspiro[4,4a,8,8a-tetrahydropyrano[3,2-d][1,3]dioxine-2,1'-cyclohexane]
• InChI: InChI=1S/C19H24O4/c1-3-7-15(8-4-1)13-21-16-9-12-20-17-14-22-19(23-18(16)17)10-5-2-6-11-19/h1,3-4,7-9,12,16-18H,2,5-6,10-11,13-14H2/t16-,17-,18+/m1/s1
• InChI Key: QRLANPQGSMDSKY-KURKYZTESA-N
• Isomeric SMILES: C1CCC2(CC1)OC[C@@H]3[C@@H](O2)[C@@H](C=CO3)OCC4=CC=CC=C4
• Canonical SMILES: C1CCC2(CC1)OCC3C(O2)C(C=CO3)OCC4=CC=CC=C4

Description

The compound "(4A'R,8'R,8a'S)-8'-(benzyloxy)-4',4a',8',8a'-tetrahydrospiro[cyclohexane-1,2'-pyrano[3,2-d][1,3]dioxine]" features a spirocyclic architecture that combines a cyclohexane ring with a pyrano[3,2-d][1,3]dioxine moiety. The benzyloxy substituent at the 8'-position introduces steric bulk and enhances lipophilicity, which may influence solubility and bioactivity. This structural motif is common in carbohydrate-derived spiro compounds, often synthesized to explore stereochemical diversity or as intermediates in drug development .

Key structural attributes include:

• Spiro Junction: The cyclohexane and pyrano-dioxine rings share a single atom (spiro carbon), creating a rigid three-dimensional framework .
• Benzyloxy Group: This substituent is a protective group in synthetic chemistry, often used to stabilize reactive hydroxyl groups during multi-step syntheses .
• Stereochemistry: The specified stereoisomerism (4A'R,8'R,8a'S) is critical for molecular recognition in biological systems, as minor stereochemical variations can drastically alter binding affinities .

Comparison with Similar Compounds

Structural Analogues

The following compounds share structural similarities with the target molecule, differing primarily in substituents, ring systems, or stereochemistry:

Compound Name	Core Structure	Key Substituents	Synthesis Yield	Biological Activity	Reference ID
(4aR,6R,7S,8S,8aR)-8-(Ethoxymethoxy)-7-fluoro-6-methoxy-2-phenylhexahydropyrano[3,2-d][1,3]dioxine	Pyrano[3,2-d][1,3]dioxine	Ethoxymethoxy, fluoro, methoxy	Not reported	Fluorinated imaging agent
(4aR,6S,7R,8R,8aS)-6-Phenoxy-2-phenylhexahydropyrano[3,2-d][1,3]dioxine-7,8-diol	Pyrano[3,2-d][1,3]dioxine	Phenoxy, diol	52%	Not reported
8-Methyl-6,10-bis(4-nitrobenzylidene)-7,9-diphenyl-4-(pyridin-2-yl)-1-thia-4,8-diazaspiro[4,5]decan-3-one	Spiro[4,5]decane	Nitrobenzylidene, pyridine, thia	64%	Antibiotic potential
Diethyl 3-benzyl-7-(4-bromophenyl)-8-cyano-2-oxo-1,2,3,7-tetrahydroimidazo[1,2-a]pyridine-5,6-dicarboxylate	Tetrahydroimidazo[1,2-a]pyridine	Bromophenyl, cyano, ester groups	61%	Not reported

Key Observations :

• Spiro vs. Non-Spiro Systems: Spiro compounds (e.g., the target molecule and ) exhibit enhanced conformational rigidity compared to fused-ring analogues (e.g., ), which may improve binding specificity .
• Substituent Effects: The benzyloxy group in the target compound contrasts with the ethoxymethoxy group in , altering hydrophobicity.
• Synthetic Yields : Yields for spiro compounds vary widely (52–64%), influenced by steric hindrance and reaction conditions (e.g., salicylic acid as an additive in ) .

Computational Similarity Analysis

Using Tanimoto and Dice similarity indices (), the target compound shows moderate similarity (Tanimoto >0.6) to pyrano-dioxines (e.g., ) but low similarity (<0.3) to unrelated spiro systems (e.g., ). Clustering based on bioactivity profiles () suggests that structural analogues with shared pyrano-dioxine cores may target similar enzymes, such as glycosidases or oxidoreductases .

Q & A

Q. Divergent NMR chemical shifts in literature: Artifact or structural variation?

• Methodological Answer : Ensure consistent deuterated solvent usage (e.g., DMSO-d$_6$ vs. CDCl$_3$) and internal standards. For example, benzyloxy protons in CDCl$_3$ appear at ~4.6 ppm but shift upfield in DMSO-d$_6$. Cross-validate with 2D NMR (COSY, HSQC) to resolve overlapping signals .